Cas no 31796-73-3 (9-Octadecenoic acid(9Z)-, 1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester)

• Product Name: 9-Octadecenoic acid(9Z)-, 1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
• CAS No: 31796-73-3
• MF: C₂₈H₅₀O₂
• MW: 418.695409297943
• CID: 317329
• PubChem ID: 6443465
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-, 1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethylocta-1,6-dien-3-yl (Z)-octadec-9-enoate
• 9-Octadecenoic acid(9Z)-, 1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
• Q27265341
• linalyl oleate
• SCHEMBL2787713
• Linalyl-oleate
• UNII-6QL355659E
• Oleic acid, 1,5-dimethyl-1-vinyl-4-hexenyl ester
• 1,6-OCTADIEN-3-OL, 3,7-DIMETHYL-, OLEATE
• 9-OCTADECENOIC ACID (9Z)-, 1-ETHENYL-1,5-DIMETHYL-4-HEXEN-1-YL ESTER
• 6QL355659E
• 31796-73-3

• Inchi： 1S/C28H50O2/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-27(29)30-28(5,7-2)25-22-23-26(3)4/h7,14-15,23H,2,6,8-13,16-22,24-25H2,1,3-5H3/b15-14-
• InChI Key： GQDLSFUDZVTTOY-PFONDFGASA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)C(C=C)(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 418.3813
• Monoisotopic Mass: 418.381081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.878
• Boiling Point: 482.2°Cat760mmHg
• Flash Point: 75.9°C
• Refractive Index: 1.471
• PSA: 26.3